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Compound of Interest

Compound Name: 1-Pyrenecarboxaldehyde

Cat. No.: B026117 Get Quote

For immediate reference, 1-Pyrenecarboxaldehyde should be treated as a hazardous

chemical. Disposal must comply with all local, state, and federal regulations. This guide

provides essential safety and logistical information for the proper handling and disposal of this

compound.

Safety & Handling First:
Before handling 1-Pyrenecarboxaldehyde, it is crucial to be aware of its associated hazards.

It is classified as an irritant, causing skin, eye, and respiratory system irritation.[1] Some

sources also indicate that it is suspected of causing genetic defects. Therefore, appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a dust mask or respirator, should be worn at all times. All work with this compound should be

conducted in a well-ventilated area, preferably a chemical fume hood.

Quantitative Data Summary:
For ease of reference, the key physical and chemical properties of 1-Pyrenecarboxaldehyde
are summarized in the table below.
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Property Value Source

Molecular Formula C₁₇H₁₀O PubChem[2]

Molecular Weight 230.26 g/mol Sigma-Aldrich, PubChem[2]

Appearance
White to Yellow to Orange

powder/crystal
TCI

Melting Point 123-126 °C Sigma-Aldrich

Solubility Insoluble in water ChemBK[3]

Storage
Store in a cool, dark place

(<15°C) under inert gas
TCI

Step-by-Step Disposal Protocol:
The disposal of 1-Pyrenecarboxaldehyde should follow a clear, hierarchical approach,

prioritizing waste reduction and recycling before considering final disposal.

Step 1: Evaluation of Waste Stream

Unused and Uncontaminated Product: If the 1-Pyrenecarboxaldehyde is unused and in its

original, uncontaminated state, the primary consideration should be for reuse or recycling.[1]

Action: Contact the manufacturer or supplier to inquire about potential recycling or take-

back programs.[1]

Contaminated Product or Waste Residue: If the compound is contaminated, has been used

in an experiment, or is a residue from a process, it must be treated as chemical waste.

Step 2: On-site Waste Collection and Storage

Container: Place the waste 1-Pyrenecarboxaldehyde in a clearly labeled, sealed, and

appropriate container. A polyethylene or polypropylene container is recommended.[1]

Labeling: The label should clearly state "Hazardous Waste" and "1-
Pyrenecarboxaldehyde". Include any other known contaminants.
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Storage: Store the sealed container in a designated, well-ventilated hazardous waste

storage area, away from incompatible materials such as strong oxidizing agents.[1]

Step 3: Professional Waste Disposal

Engage a Licensed Professional: The disposal of 1-Pyrenecarboxaldehyde must be

handled by a licensed and qualified hazardous waste disposal company.

Regulatory Compliance: The disposal method must adhere to all applicable local, state, and

federal environmental regulations.[1][4]

Method of Disposal: While specific methods will be determined by the waste disposal

company and local regulations, incineration is a common and effective method for the

disposal of organic compounds.

Experimental Protocol Note:

Detailed experimental protocols for the chemical neutralization or treatment of 1-
Pyrenecarboxaldehyde for disposal are not readily available in the provided search results

and should not be attempted by laboratory personnel without validated procedures and

appropriate safety measures. The recommended and safest approach is to entrust the disposal

to a professional waste management service.

Disposal Decision Workflow:
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of 1-Pyrenecarboxaldehyde.
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Start: 1-Pyrenecarboxaldehyde for Disposal

Is the material unused and uncontaminated?

Contact manufacturer for recycling or take-back options.

Yes

Treat as Hazardous Chemical Waste

No

End

Package in a labeled, sealed, and appropriate container.

Store in a designated hazardous waste area.

Arrange for pickup by a licensed hazardous waste disposal company.

Disposal via approved method (e.g., incineration) in compliance with regulations.

Click to download full resolution via product page

Caption: Disposal decision workflow for 1-Pyrenecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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